Cas no 67679-52-1 (4-Pentyloxyphenyl trans-4-propylcyclohexanecarboxylate)

• Product Name: 4-Pentyloxyphenyl trans-4-propylcyclohexanecarboxylate
• CAS No: 67679-52-1
• MF: C₂₁H₃₂O₃
• MW: 332.476986885071
• CID: 1720998
• PubChem ID: 105550
• Update Time: 2025-11-05

4-Pentyloxyphenyl trans-4-propylcyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Pentyloxyphenyl trans-4-propylcyclohexanecarboxylate
• Cyclohexanecarboxylic acid, 4-propyl-, 4-(pentyloxy)phenyl ester
• 4-(Pentyloxy)phenyl 4-propylcyclohexanecarboxylate
• 4-METHYLPHENYL 4-N-PROPYLCYCLOHEXANECARBOXYLATE
• DTXSID1070565
• IPMUTUVKXHUGPA-UHFFFAOYSA-N
• 4-(PENTYLOXY)PHENYL 4-PROPYLCYCLOHEXANE-1-CARBOXYLATE
• InChI=1/C21H32O3/c1-3-5-6-16-23-19-12-14-20(15-13-19)24-21(22)18-10-8-17(7-4-2)9-11-18/h12-15,17-18H,3-11,16H2,1-2H3
• IPMUTUVKXHUGPA-UHFFFAOYSA-
• 4-(Pentyloxy)phenyl 4-propylcyclohexanecarboxylate #
• (4-pentoxyphenyl) 4-propylcyclohexane-1-carboxylate
• F16565
• SCHEMBL8047981
• 4-(Pentyloxy)phenyl4-propylcyclohexanecarboxylate
• p-Pentyloxyphenyl trans-4-propylcyclohexanecarboxylate
• SCHEMBL9637350
• 67679-52-1
• IPMUTUVKXHUGPA-IYARVYRRSA-N

• Inchi： 1S/C21H32O3/c1-3-5-6-16-23-19-12-14-20(15-13-19)24-21(22)18-10-8-17(7-4-2)9-11-18/h12-15,17-18H,3-11,16H2,1-2H3
• InChI Key： IPMUTUVKXHUGPA-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OCCCCC)C(C1CCC(CCC)CC1)=O

Computed Properties

• Exact Mass: 332.23526
• Monoisotopic Mass: 332.23514488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 10
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 0.996±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (4.0E-4 g/L) (25 ºC),
• PSA: 35.53

Additional information on 4-Pentyloxyphenyl trans-4-propylcyclohexanecarboxylate

4-Pentyloxyphenyl trans-4-propylcyclohexanecarboxylate (CAS No. 67679-52-1)

The compound 4-Pentyloxyphenyl trans-4-propylcyclohexanecarboxylate, identified by the CAS registry number CAS No. 67679-52-1, is a complex organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a pentyloxyphenyl group with a trans-4-propylcyclohexanecarboxylate moiety, making it a versatile building block for advanced materials and chemical intermediates.

Recent studies have highlighted the potential of 4-Pentyloxyphenyl trans-4-propylcyclohexanecarboxylate in the development of high-performance polymers and coatings. Its ability to form robust cross-linked networks has been extensively explored in the context of thermosetting resins, where it demonstrates exceptional thermal stability and mechanical resilience. Researchers have reported that the compound's unique stereochemistry, particularly the trans configuration of the cyclohexane ring, significantly enhances its compatibility with other polymer systems, leading to improved interfacial adhesion and reduced brittleness.

In addition to its role in polymer science, CAS No. 67679-52-1 has shown promise in the field of drug delivery systems. The compound's ability to act as a carrier for hydrophobic drugs has been validated through in vitro studies, where it demonstrated controlled release profiles and enhanced bioavailability. This is attributed to its amphiphilic nature, which allows it to form stable micellar structures in aqueous environments while encapsulating hydrophobic therapeutic agents.

The synthesis of 4-Pentyloxyphenyl trans-4-propylcyclohexanecarboxylate involves a multi-step process that typically begins with the preparation of the pentyloxyphenol derivative followed by esterification with trans-4-propylcyclohexanecarboxylic acid. Recent advancements in catalytic methodologies have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

From an environmental perspective, the biodegradation characteristics of this compound have been a focal point of recent research. Studies indicate that under aerobic conditions, CAS No. 67679-52-1 undergoes rapid mineralization, suggesting its potential as an eco-friendly alternative to traditional persistent organic compounds in industrial applications.

In conclusion, 4-Pentyloxyphenyl trans-4-propylcyclohexanecarboxylate (CAS No. 67679-52-1) stands out as a multifaceted compound with applications spanning polymer science, drug delivery, and sustainable chemistry. Its unique structural features and favorable physicochemical properties make it an invaluable tool for researchers and industry professionals alike.